Cas no 1805762-08-6 (2-(6-(trifluoromethyl)pyridin-3-yl)acetohydrazide)

• Product Name: 2-(6-(trifluoromethyl)pyridin-3-yl)acetohydrazide
• CAS No: 1805762-08-6
• MF: C₈H₈F₃N₃O
• MW: 219.164
• MDL: MFCD28399114
• CID: 4553235
• PubChem ID: 118819988
• Update Time: 2025-05-26

2-(6-(trifluoromethyl)pyridin-3-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(6-(trifluoromethyl)pyridin-3-yl)acetohydrazide
• AS-68239
• 1805762-08-6
• 2-[6-(trifluoromethyl)pyridin-3-yl]acetohydrazide
• s10098
• AKOS027280811

• MDL： MFCD28399114
• Inchi： InChI=1S/C8H8F3N3O/c9-8(10,11)6-2-1-5(4-13-6)3-7(15)14-12/h1-2,4H,3,12H2,(H,14,15)
• InChI Key： NHFHKFJSWHANIO-UHFFFAOYSA-N
• SMILES： C1=CC(=NC=C1CC(=O)NN)C(F)(F)F

Computed Properties

• Exact Mass: 219.06194637g/mol
• Monoisotopic Mass: 219.06194637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68Ų

Additional information on 2-(6-(trifluoromethyl)pyridin-3-yl)acetohydrazide

Comprehensive Overview of 2-(6-(trifluoromethyl)pyridin-3-yl)acetohydrazide (CAS No. 1805762-08-6)

2-(6-(trifluoromethyl)pyridin-3-yl)acetohydrazide, with the CAS registry number 1805762-08-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of hydrazide derivatives, which are known for their versatile applications in drug discovery and material science. The presence of a trifluoromethylpyridine moiety enhances its bioactivity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for trifluoromethylated compounds has surged due to their unique physicochemical properties, such as enhanced metabolic stability and lipophilicity. These characteristics are critical in the development of new-generation pharmaceuticals and crop protection agents. Researchers are particularly interested in 2-(6-(trifluoromethyl)pyridin-3-yl)acetohydrazide for its potential role in designing enzyme inhibitors and antimicrobial agents, aligning with the growing focus on combating antibiotic resistance.

The synthesis of 2-(6-(trifluoromethyl)pyridin-3-yl)acetohydrazide typically involves multi-step organic reactions, including condensation and hydrazide formation. Its molecular structure features a pyridine ring substituted with a trifluoromethyl group at the 6-position, which contributes to its electron-withdrawing properties. This structural motif is often leveraged in medicinal chemistry to improve drug-target interactions. The compound's hydrazide functional group further allows for diverse chemical modifications, enabling the creation of libraries of derivatives for high-throughput screening.

From an industrial perspective, 2-(6-(trifluoromethyl)pyridin-3-yl)acetohydrazide is gaining traction as a building block for advanced materials. Its incorporation into polymers and coatings can impart desirable traits such as thermal stability and chemical resistance. This aligns with the broader trend of developing sustainable materials for applications in electronics, automotive, and construction sectors. Companies are increasingly exploring its use in green chemistry initiatives to reduce environmental impact.

In the context of drug discovery, this compound has shown promise in preliminary studies targeting neurodegenerative diseases and inflammatory disorders. Its ability to modulate specific biological pathways makes it a candidate for further investigation in precision medicine. Additionally, the agrochemical industry is evaluating its derivatives for pest control solutions, addressing the global need for eco-friendly pesticides amid rising concerns over food security.

For researchers and manufacturers, sourcing high-quality 2-(6-(trifluoromethyl)pyridin-3-yl)acetohydrazide is essential. Reputable suppliers provide detailed analytical data, including HPLC purity, NMR spectra, and MSDS documentation, ensuring compliance with regulatory standards. The compound's stability under various storage conditions also makes it a practical choice for long-term research projects.

In summary, 2-(6-(trifluoromethyl)pyridin-3-yl)acetohydrazide (CAS No. 1805762-08-6) represents a multifaceted compound with broad applications across industries. Its unique structural features and functional versatility position it as a key player in advancing innovative therapies and sustainable technologies. As scientific exploration continues, this compound is poised to contribute significantly to breakthroughs in health, agriculture, and material science.